Cas no 5448-36-2 (Benzamide,3-methyl-N,N-bis(1-methylethyl)-)

• Product Name: Benzamide,3-methyl-N,N-bis(1-methylethyl)-
• CAS No: 5448-36-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 378902
• PubChem ID: 226948
• Update Time: 2025-04-19

Benzamide,3-methyl-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-methyl-N,N-bis(1-methylethyl)-
• 3-methyl-N,N-di(propan-2-yl)benzamide
• 3-methyl-N,N-diisopropylbenzamide
• AC1L5F4Y
• AC1Q5DCM
• AR-1F4517
• CBMicro_015287
• CTK8J1669
• N,N-diisopropyl-3-methylbenzamide
• N,N-DIISOPROPYL-3-TOLUAMIDE
• N,N-Diisopropyl-m-toluamid
• NSC17936
• CS-0453573
• BIM-0015057.P001
• DTXSID30877621
• NSC 17936
• NSC-17936
• UNII-Z83YU4P5VV
• Cambridge id 5267036
• 3-METHYL-N,N-BIS(1-METHYLETHYL)BENZAMIDE
• Benzamide, 3-methyl-N,N-bis(1-methylethyl)-
• 5448-36-2
• MFCD00587389
• 3-Methyl-N,N-bis(isopropyl)benzamide
• Z83YU4P5VV
• AKOS003274314
• M-TOLUAMIDE, N,N-DIISOPROPYL-
• DS-009768
• HS-3889
• 3-methyl-N,N-dipropan-2-yl-benzamide
• 3-methyl-N,N-bis(propan-2-yl)benzamide

• MDL： MFCD00587389
• Inchi： 1S/C14H21NO/c1-10(2)15(11(3)4)14(16)13-8-6-7-12(5)9-13/h6-11H,1-5H3
• InChI Key： WPFBQNDWEOVSGC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 0.962
• Boiling Point: 338.1°Cat760mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.508
• PSA: 20.31
• LogP: 3.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides